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Compound of Interest

Compound Name: AMC-04

Cat. No.: B10887808

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides immediate, essential safety and
logistical information for handling AMC-04, scientifically known as 7-Amino-4-methylcoumarin
(CAS 26093-31-2). Adherence to these procedures is critical for personnel safety and
maintaining experimental integrity.

Chemical Identification and Hazards:

7-Amino-4-methylcoumarin, abbreviated as AMC, is a fluorescent compound widely used as a
probe and in enzyme assays.[1][2] While a valuable tool, it is classified as a hazardous
substance. The primary hazards associated with AMC are:

Skin Irritation: Causes skin irritation.[3]

Serious Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Combustible Dust: May form combustible dust concentrations in air.[3]

Personal Protective Equipment (PPE) and Engineering
Controls
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A comprehensive approach to safety involves a combination of appropriate PPE and
engineering controls to minimize exposure.

Engineering Controls:

« Ventilation: Use only outdoors or in a well-ventilated area.[3] Appropriate exhaust ventilation
should be provided at places where dust is formed.[4]

Personal Protective Equipment:

The following table summarizes the required PPE for handling AMC-04.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC218062500&productDescription=7-AMINO-4-METHYLCOUMARIN+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20CXZ018%207-Amino-4-methylcoumarin.pdf
https://www.benchchem.com/product/b10887808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10887808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protection Type Equipment Specification and Use

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection Safety Glasses/Goggles OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3]

Handle with gloves. Nitrile
rubber gloves are a suitable
) ] option. Gloves must be
Skin Protection Gloves ) )
inspected prior to use and
disposed of properly after

handling.[4]

Wear appropriate protective
) ] clothing to prevent skin
Protective Clothing ]
exposure.[3] Impervious

clothing is recommended.[4]

For nuisance exposures, use a
dust mask (type N95 or P1).
For higher-level protection, use
a NIOSH/MSHA or European
Standard EN 149 approved

respirator if exposure limits are

Respiratory Protection Respirator

exceeded or if irritation occurs.

[3]4]

Operational and Disposal Plans: A Step-by-Step Guide

Proper handling, storage, and disposal are crucial for the safe use of AMC-04.
Handling:

o Read the Safety Data Sheet (SDS): Before use, thoroughly review the SDS for AMC-04.
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o Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood.[3]
o Don Appropriate PPE: Wear the PPE outlined in the table above.[3]

» Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[4]

e Avoid Contact: Do not get in eyes, on skin, or on clothing.[3]

e Prevent Ingestion and Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

e Wash Thoroughly: After handling, wash your face, hands, and any exposed skin thoroughly.

[3]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3]

Temperature: For long-term stability, keep refrigerated at 2-8°C.[5]

Light and Moisture: Protect from light and moisture.[6]

Incompatible Materials: Store away from strong acids, strong bases, and oxidizing agents.[3]
Disposal:

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4][7] Do not dispose of with household
garbage or allow the product to reach the sewage system.

o Contaminated Packaging: Dispose of as unused product.[7]

Experimental Protocols Involving AMC-04

AMC is a widely used fluorophore in various biochemical assays. Its fluorescence is quenched
when conjugated to a peptide, and upon enzymatic cleavage, the free AMC fluoresces,
allowing for the quantification of enzyme activity.[1]

General Protocol for Enzyme Activity Assay:
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e Prepare a Stock Solution: Due to its low solubility in water, prepare a concentrated stock
solution of AMC in an organic solvent like DMSO or DMF.[6]

» Prepare a Working Solution: Dilute the stock solution to the final working concentration in the

appropriate aqueous buffer for your assay.

o Perform the Assay: In a suitable plate (e.g., a black 96-well plate for fluorescence), combine
the enzyme source (cell lysate, purified enzyme) with the AMC-conjugated substrate.

» Measure Fluorescence: Incubate the reaction at the optimal temperature and measure the
increase in fluorescence over time using a fluorometer. The typical excitation maximum for
AMC is around 345-365 nm, and the emission maximum is around 430-460 nm.[1][6]

Visualizing the AMC-04 Handling Workflow

The following diagram illustrates the standard operating procedure for handling AMC-04, from
initial preparation to final disposal, ensuring a safe and compliant laboratory practice.
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AMC-04 (7-Amino-4-methylcoumarin) Handling Workflow
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Caption: Workflow for safe handling of AMC-04.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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